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Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant
concern for regulatory bodies and the pharmaceutical industry worldwide. These compounds
are classified as probable human carcinogens, and their unexpected detection in various drug
products has led to numerous recalls and a re-evaluation of manufacturing processes and
control strategies.[1][2] Rizatriptan, a widely used medication for the acute treatment of
migraine, has been subject to recalls due to the presence of a nitrosamine drug substance-
related impurity (NDSRI), specifically N-Nitroso-desmethyl-rizatriptan.[3][4]

This technical guide provides an in-depth analysis of the carcinogenic potential of rizatriptan
nitrosamine impurities. It is intended for researchers, scientists, and drug development
professionals, offering a comprehensive overview of the chemistry, toxicology, and regulatory
considerations surrounding these impurities. This document summarizes available quantitative
data, details relevant experimental protocols, and visualizes key biological pathways and
experimental workflows to facilitate a deeper understanding of the risks associated with these
compounds and the methodologies for their assessment.
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The Rizatriptan Nitrosamine Impurity: N-Nitroso-
desmethyl-rizatriptan

The primary nitrosamine impurity of concern in rizatriptan is N-Nitroso-desmethyl-rizatriptan.
This compound is an NDSRI, meaning it is structurally related to the active pharmaceutical
ingredient (API), rizatriptan. It is formed by the nitrosation of a secondary amine precursor,
desmethyl-rizatriptan, which can be present as a manufacturing intermediate or a degradant.[3]

Chemical Structure and Properties

The chemical structures of rizatriptan and N-Nitroso-desmethyl-rizatriptan are presented
below.

Table 1: Chemical Information for Rizatriptan and its Nitrosamine Impurity

. Molecular Weight (
Compound Chemical Structure  Molecular Formula Jmol )
g/mo

. . [Image of Rizatriptan
Rizatriptan i C1sH19Ns 269.34
chemical structure]

[Image of N-Nitroso-

N-Nitroso-desmethyl- o
desmethyl-rizatriptan C14H16N6O 284.32[5]

rizatriptan _
chemical structure]

Carcinogenic Potential and Regulatory Landscape

Nitrosamines are a class of potent mutagenic carcinogens.[1] Their carcinogenic activity is
mediated by their metabolic activation to electrophilic species that can alkylate DNA, leading to
mutations and potentially initiating cancer.[2]

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine

impurities in pharmaceuticals.[6][7] A key component of this framework is the establishment of
Acceptable Intake (Al) limits, which represent a level of exposure with a negligible cancer risk.
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For NDSRIs, the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA)
to assign Al limits based on the structural features of the nitrosamine. N-Nitroso-desmethyl-
rizatriptan is classified as a Category 1 NDSRI, which corresponds to the most potent
category.[3][8]

Table 2: Regulatory Information for N-Nitroso-desmethyl-rizatriptan

Carcinogenic Acceptable

. Regulatory
Impurity Potency Intake (Al) Reference
Agency L
Category Limit
N-Nitroso-
desmethyl- FDA 1 26.5 ng/day [31[8]
rizatriptan
N-Nitroso-
desmethyl- Health Canada 1 18 ng/day [7]
rizatriptan

Rizatriptan Recalls

Several lots of rizatriptan benzoate tablets and orally disintegrating tablets have been recalled
in the United States due to the presence of N-Nitroso-desmethyl-rizatriptan at levels
exceeding the FDA's acceptable intake limit.[3][4][6][9][10] These recalls highlight the
importance of robust analytical methods and stringent process controls to mitigate the risk of
nitrosamine impurity formation. While the recall notices confirm that the impurity levels were
above the acceptable limit, the specific quantitative data from the recalled batches have not
been publicly disclosed.[6][9]

Biological Mechanisms of Carcinogenicity

The carcinogenic effects of nitrosamines are initiated by their metabolic activation, leading to
the formation of DNA adducts and subsequent cellular responses.

Metabolic Activation of Nitrosamines

Nitrosamines require metabolic activation to exert their genotoxic effects. This process is
primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The key steps involve the

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#carcinogenic-potential-of-rizatriptan-nitrosamine-impurities-a-technical-guide
https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#carcinogenic-potential-of-rizatriptan-nitrosamine-impurities-a-technical-guide
https://qvents.in/news/risk-of-nitrosamines-in-rizatriptan-and-recall-glenmark/
https://veeprho.com/impurities/n-nitroso-desmethyl-rizatriptan-impurity/
https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#carcinogenic-potential-of-rizatriptan-nitrosamine-impurities-a-technical-guide
https://qvents.in/news/risk-of-nitrosamines-in-rizatriptan-and-recall-glenmark/
https://veeprho.com/impurities/n-nitroso-desmethyl-rizatriptan-impurity/
https://www.medicinesforeurope.com/wp-content/uploads/2023/10/Review-of-Nitrosamine-drug-substance-related-impurities-in-Pharma-report.pdf
https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#carcinogenic-potential-of-rizatriptan-nitrosamine-impurities-a-technical-guide
https://qvents.in/news/risk-of-nitrosamines-in-rizatriptan-and-recall-glenmark/
https://www.hmpgloballearningnetwork.com/site/pln/news/migraine-tablets-pulled
https://www.hmpgloballearningnetwork.com/site/pln/news/class-ii-recall-issued-rizatriptan-benzoate-tablets-due-impurity-concerns
https://ndclist.com/ndc/68462-466/recalls
https://www.pharmacy.ca.gov/about/recall_alerts/051324_glenmark.pdf
https://www.hmpgloballearningnetwork.com/site/pln/news/class-ii-recall-issued-rizatriptan-benzoate-tablets-due-impurity-concerns
https://ndclist.com/ndc/68462-466/recalls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15807349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

a-hydroxylation of the nitrosamine, which generates an unstable intermediate that
spontaneously decomposes to form a highly reactive electrophilic diazonium ion. This ion can

then alkylate nucleophilic sites on DNA bases.

u
a-Hydroxy Nitrosamine ecompositon o |__Akylation
liate

Click to download full resolution via product page
Metabolic activation of N-Nitroso-desmethyl-rizatriptan.

DNA Damage and Repair Pathways

The formation of DNA adducts by nitrosamines can lead to mutations if not repaired before
DNA replication. Several DNA repair pathways are involved in mitigating the genotoxic effects

of nitrosamine-induced DNA damage.
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Preparation
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N-Nitroso-desmethyl-rizatriptan (e.g., S. typhimurium TA100, TA1535 WISl Actlvatlon_System

E. coli WP2 uvrA) (Rat and Hamster Liver S9)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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